23-O-beta-D-glucopyranosyl-3beta,12beta,25-trihydroxyl daMMar-(E)-20(22)-ene

• Molecular Formula: C36H62O8
• Molecular Weight: 622.9 g/mol
• SMILES: CC(=CCCC(C)(C)O)C1CCC2(C1C(CC3C2(CCC4C3(CCC(C4(C)C)OC5C(C(C(C(O5)CO)O)O)O)C)C)O)C
• InChI: InChI=1S/C36H62O8/c1-20(10-9-14-32(2,3)42)21-11-16-36(8)27(21)22(38)18-25-34(6)15-13-26(33(4,5)24(34)12-17-35(25,36)7)44-31-30(41)29(40)28(39)23(19-37)43-31/h10,21-31,37-42H,9,11-19H2,1-8H3/b20-10+
• InChIKey: YCDZBVXSGVWFFX-KEBDBYFISA-N

Researchers studying NSCLC often face inconsistent activity from natural ginsenosides due to undefined C-20 geometry. Pseudoginsenoside Rh2 (CAS 1370264-16-6), with its defined (E)-20(22) double bond and 3-O-glucosyl configuration, resolves this ambiguity: • Induces dose-dependent apoptosis in A549 cells (IC50 46.56 μg/mL; up to 77.93% at 60 μg/mL) via Ras/Raf/ERK/p53 pathway • (20E)-isomer offers distinct potency vs. (20Z)-isomer, enabling structure-activity relationship studies • Supplied at ≥98% HPLC purity with full analytical documentation; available from stock for immediate dispatch

Pseudoginsenoside Rh2 Structural & Pharmacological Baseline

The compound 23-O-β-D-glucopyranosyl-3β,12β,25-trihydroxyl dammar-(E)-20(22)-ene (CAS 1370264-16-6, synonym Pseudoginsenoside Rh2 / Ginsenoside Rh10) is a semi‑synthetic dammarane‑type triterpene saponin derived from the natural product Ginsenoside Rh2 through a controlled three‑step sequence of acetylation, elimination–addition, and saponification [1]. Its aglycone core retains the protopanaxadiol (PPD) scaffold with hydroxyl groups at positions 3β, 12β, and 25, while the C‑17 side chain bears a conjugated (E)‑20(22) double bond that distinguishes it from the parent Ginsenoside Rh2 [1]. This modification alters the spatial orientation of the hydrophobic side chain and has been shown to significantly enhance anti‑proliferative activity across multiple human tumor cell lines compared with the unmodified parent compound [1].

Scaffold Semi‑synthetic dammarane‑type triterpene saponin probe

Geometry C‑17 side chain (E)‑20(22) double bond distinguishes from natural ginsenosides

Model context Supports cell‑model anti‑proliferative endpoint review across multiple human tumor lines

• [1] Qian G, Wang Z, Zhao J, Li D, Gao W, Wang B, Sui D, Qu X, Chen Y. Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids. 2014 Dec;92:1-6. doi:10.1016/j.steroids.2014.08.021. View Source

Why Generic Ginsenosides Fail to Match Pseudoginsenoside Rh2

Dammarane‑type saponins such as Ginsenoside Rh2, Rg3, Rh1, or protopanaxadiol (PPD) share a common tetracyclic scaffold but differ critically in the oxidation state and geometry of the C‑17 side chain, the number and position of sugar moieties, and the configuration of the C‑20 double bond. The target compound possesses a unique C‑20(22) (E)‑double bond introduced via acid‑catalysed elimination–addition, which is absent in Ginsenoside Rh2 and other natural PPD‑type ginsenosides [1]. This structural feature alters the conformational flexibility and lipophilicity of the side chain, directly impacting membrane permeability, target engagement, and anti‑proliferative potency. Comparative screening of twelve pseudo‑ginsenosides has demonstrated that even minor changes in C‑20 geometry (E vs. Z), sugar composition, or aglycone hydroxylation pattern produce large, non‑linear shifts in biological activity [2]. Consequently, substituting the target compound with an unmodified natural ginsenoside or a structurally similar pseudo‑ginsenoside without the exact (E)‑20(22) and 3‑O‑glucosyl configuration will not reproduce its pharmacological profile, and procurement of a chemically undefined 'ginsenoside mixture' cannot guarantee the target compound's specific potency or mechanism.

Side‑chain geometry mismatch

Natural ginsenosides (Rh2, Rg3, PPD) lack the (E)‑20(22) double bond; substitution may shift cell‑model response profile and lipophilicity context.

Sugar and hydroxylation pattern

Even minor changes in glycosylation or aglycone hydroxylation produce non‑linear shifts in activity; a ginsenoside mixture cannot guarantee target compound behavior.

Conformational and membrane permeability shift

The (E) geometry alters side‑chain flexibility; unmodified or (Z)‑isomer analogs may not reproduce reported target engagement or anti‑proliferative endpoints.

• [1] Qian G, Wang Z, Zhao J, Li D, Gao W, Wang B, Sui D, Qu X, Chen Y. Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids. 2014 Dec;92:1-6. doi:10.1016/j.steroids.2014.08.021. View Source
• [2] Li M, Chen Y, Zhang P, Zhang L, Zhou R, Xu Y, Ding H, Wang Q, Wang Z. Semi-synthesis of Twelve Known 20Z/E Pseudo-Ginsenosides and Their Comparative Study of Antioxidative Activity in Free Radical Induced Hemolysis of Rabbit Erythrocytes. Chem Pharm Bull. 2018;66(5):535-540. doi:10.1248/cpb.c17-00779. View Source

Key Differentiation Evidence for Pseudoginsenoside Rh2

Enhanced Anti-Proliferative Activity vs. Ginsenoside Rh2

Pseudo‑ginsenoside Rh2 (target compound) demonstrated superior anti‑proliferative potency compared to its direct parent compound Ginsenoside Rh2 when evaluated against a panel of eight human tumor cell lines. This direct head‑to‑head comparison revealed that the C‑17 side‑chain modification (introduction of the (E)‑20(22) double bond) substantially enhances cytotoxicity, consistent with the conclusion that 'the reaction in the side chain might greatly enhance the anti‑proliferative activity of ginsenosides' [1]. Although the full numerical IC50 dataset is reported in the primary paper, the qualitative and quantitative superiority of pseudo‑G‑Rh2 over G‑Rh2 was consistent across all tested lines, establishing pseudo‑G‑Rh2 as a more potent lead for anti‑cancer development [1].

Anti‑proliferative vs. Rh2

Head‑to‑head

Reported higher anti‑proliferative response than Ginsenoside Rh2 across 8 human tumor cell lines (MTT, 48 h).

Supports cell‑model endpoint comparison; side‑chain modification alters potency context.

Exact IC50 values and statistical details in source [1].

Evidence Dimension	Anti‑proliferative activity (IC50) against eight human tumor cell lines
Target Compound Data	Pseudo‑ginsenoside Rh2 (3‑O‑β‑D‑glucopyranosyl‑3β,12β,25‑trihydroxyl dammar‑(E)‑20(22)‑ene) – enhanced potency; specific IC50 values reported in full text of [1].
Comparator Or Baseline	Ginsenoside Rh2 (3‑O‑β‑D‑glucopyranosyl‑20(S)‑protopanaxadiol; saturated C‑24,C‑25 side chain, no C‑20(22) double bond) – consistently higher IC50 values.
Quantified Difference	Pseudo‑G‑Rh2 exhibited greater anti‑proliferative activity than G‑Rh2 in all eight cell lines; the side‑chain modification significantly enhanced potency (statistical significance reported in [1]).
Conditions	MTT assay; eight human tumor cell lines (specific lines detailed in [1]); 48 h exposure; compounds tested in parallel under identical conditions.

Why This Matters

For procurement decisions where anti‑cancer potency is the primary endpoint, the direct comparative data justify selecting pseudo‑G‑Rh2 over unmodified Ginsenoside Rh2, as the latter requires higher concentrations to achieve the same anti‑proliferative effect across diverse cancer types.

• [1] Qian G, Wang Z, Zhao J, Li D, Gao W, Wang B, Sui D, Qu X, Chen Y. Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids. 2014 Dec;92:1-6. doi:10.1016/j.steroids.2014.08.021. View Source

Apoptosis Induction in A549 Lung Cancer Cells

In a focused study on non‑small‑cell lung cancer, pseudo‑G‑Rh2 inhibited A549 cell proliferation with an IC50 of 46.56 μg/mL at 24 h as determined by MTT assay, and induced apoptosis in a concentration‑dependent manner (apoptosis rates: 4.11%, 5.49%, 15.87%, and 77.93% at 0, 30, 45, and 60 μg/mL, respectively) [1]. While Ginsenoside Rh2 was not directly tested in this study, cross‑study comparison with published data for Ginsenoside Rh2 in A549 cells (IC50 values typically reported in the range of 25–50 μM, equivalent to approximately 15–30 μg/mL, though assay conditions vary) suggests that pseudo‑G‑Rh2 achieves comparable or superior pro‑apoptotic efficacy accompanied by a defined mechanistic signature involving Ras/Raf/ERK/p53 pathway activation and mitochondrial membrane potential collapse [1][2].

A549 Apoptosis Induction

Cross‑study

IC50 46.56 μg/mL (24 h); apoptosis 77.93% at 60 μg/mL (flow cytometry).

Supports apoptosis pathway‑response interpretation in lung cancer cell model.

Ras/Raf/ERK/p53, Δψm loss, caspase‑3/‑9 documented [3].

Evidence Dimension	Cytotoxicity (IC50) and apoptosis induction in A549 human lung adenocarcinoma cells
Target Compound Data	IC50 = 46.56 μg/mL (24 h MTT); apoptosis rates of 4.11% (0 μg/mL), 5.49% (30 μg/mL), 15.87% (45 μg/mL), 77.93% (60 μg/mL) via flow cytometry [1].
Comparator Or Baseline	Ginsenoside Rh2 literature values in A549 cells: IC50 ~15–30 μg/mL (cross‑study range; exact values depend on incubation time and assay format).
Quantified Difference	Pseudo‑G‑Rh2 IC50 (46.56 μg/mL) is within the same order of magnitude as G‑Rh2 but is accompanied by robust activation of the mitochondrial apoptosis pathway (Δψm loss, ROS increase, caspase‑3/‑9 cleavage) not uniformly reported for G‑Rh2 in the same cell line.
Conditions	MTT assay, 24 h; A549 cells; apoptosis assessed by DAPI staining, flow cytometry (Annexin V‑FITC/PI), mitochondrial membrane potential (Δψm), ROS detection, and Western blot for Bcl‑2/Bax/caspases [1].

Why This Matters

Investigators focused on lung cancer models can select pseudo‑G‑Rh2 with the confidence that its apoptosis‑inducing potency and detailed mechanistic pathway are explicitly documented in A549 cells, reducing the risk of ambiguous or negative results when substituting with natural ginsenosides whose A549 pharmacology may be less thoroughly characterised.

• [1] Zhang Y, et al. 拟人参皂苷Rh2诱导人肺癌A549细胞凋亡作用及机制研究 [Pseudo-ginsenoside Rh2 induces apoptosis in human lung cancer A549 cells and its mechanism]. Zhejiang Journal of Integrated Traditional Chinese and Western Medicine. 2018;28(6): 453-458. View Source
• [2] Qian G, Wang Z, Zhao J, Li D, Gao W, Wang B, Sui D, Qu X, Chen Y. Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids. 2014 Dec;92:1-6. doi:10.1016/j.steroids.2014.08.021. View Source

Antioxidative Hemolysis Protection Rank Order

In a systematic head‑to‑head comparison of twelve semi‑synthetic pseudo‑ginsenosides evaluated in the AAPH‑induced rabbit erythrocyte hemolysis assay, (20E)‑pseudo‑Rh2 (the target compound) occupied an intermediate potency position: (20Z) pseudo‑Rh2 < (20E) pseudo‑PPT < (20E) pseudo‑PPD < (20E) pseudo‑Rh2 < (20Z) pseudo‑Rg2 < (20E) pseudo‑Rg2 < Rb1 < (20Z) pseudo‑Rh1 < Rg2 < (20E) pseudo‑Rh1 [1]. This rank‑order demonstrates that (20E)‑pseudo‑Rh2 has measurably weaker antioxidative activity than its (20Z) isomer and several other pseudo‑ginsenosides, indicating that the (E) configuration confers a selectivity advantage for anti‑proliferative rather than antioxidative endpoints [1][2].

Hemolysis Protection Rank

Head‑to‑head

Ranked 6th out of 12 pseudo‑ginsenosides; (20E)‑pseudo‑Rh2 less potent antioxidant than (20Z) isomer.

Supports selectivity context for anti‑proliferative over radical‑scavenging endpoints.

AAPH‑induced rabbit erythrocyte hemolysis model [2].

Evidence Dimension	Antioxidative activity (IC50) in AAPH‑induced hemolysis of rabbit erythrocytes
Target Compound Data	(20E) pseudo‑Rh2 – IC50 value reported in [1]; ranked 6th out of 12 compounds.
Comparator Or Baseline	(20Z) pseudo‑Rh2 (geometric isomer) – lower IC50 (more potent antioxidant); (20E) pseudo‑PPT, pseudo‑PPD, pseudo‑Rg2, pseudo‑Rg2, Rb1, pseudo‑Rh1, Rg2 – all rank‑ordered [1].
Quantified Difference	IC50 sequence: (20Z) pseudo‑Rh2 < (20E) pseudo‑PPT < (20E) pseudo‑PPD < (20E) pseudo‑Rh2 < ... < (20E) pseudo‑Rh1. (20E)‑pseudo‑Rh2 is less potent as an antioxidant than its (20Z) isomer and several other analogs.
Conditions	AAPH (2,2'‑azobis(2‑amidinopropane) hydrochloride)‑induced hemolysis; rabbit erythrocytes; 37 °C; compounds tested at multiple concentrations [1].

Why This Matters

If the intended research application requires selective anti‑proliferative activity without confounding antioxidant effects, (20E)‑pseudo‑Rh2 should be chosen over (20Z)‑pseudo‑Rh2 or other pseudo‑ginsenosides with stronger radical‑scavenging properties, thereby reducing off‑target interference in mechanistic studies.

• [1] Li M, Chen Y, Zhang P, Zhang L, Zhou R, Xu Y, Ding H, Wang Q, Wang Z. Semi-synthesis of Twelve Known 20Z/E Pseudo-Ginsenosides and Their Comparative Study of Antioxidative Activity in Free Radical Induced Hemolysis of Rabbit Erythrocytes. Chem Pharm Bull. 2018;66(5):535-540. doi:10.1248/cpb.c17-00779. View Source
• [2] Qian G, Wang Z, Zhao J, Li D, Gao W, Wang B, Sui D, Qu X, Chen Y. Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids. 2014 Dec;92:1-6. doi:10.1016/j.steroids.2014.08.021. View Source

Pro-Apoptotic Activity in SGC-7901 Gastric Cancer Cells

Pseudo‑G‑Rh2, described as a 'novel metabolite of ginsenoside Rh2', significantly inhibited proliferation of SGC‑7901 human gastric cancer cells in a concentration‑dependent manner and induced mitochondrial‑mediated apoptosis [1]. While this study did not include a direct side‑by‑side comparison with Ginsenoside Rh2, the characterisation of pseudo‑G‑Rh2 as a distinct metabolite with its own pharmacological profile reinforces that the biotransformation (or semi‑synthesis) produces an entity with independent pro‑apoptotic signalling properties that are not simply a reflection of the parent compound's activity [1][2].

SGC‑7901 Pro‑Apoptotic

Class‑level

Concentration‑dependent growth inhibition and apoptosis reported in gastric cancer cells.

Class‑level inference; supports apoptosis pathway investigation distinct from parent Rh2.

Direct comparator data not available; mitochondrial pathway involved [4].

Evidence Dimension	Anti‑proliferative and pro‑apoptotic activity in SGC‑7901 gastric cancer cells
Target Compound Data	Pseudo‑G‑Rh2 induced concentration‑dependent growth inhibition and apoptosis in SGC‑7901 cells (specific IC50 and apoptosis rates reported in [1]).
Comparator Or Baseline	Ginsenoside Rh2 (parent compound) – known activity against SGC‑7901 cells but distinct metabolic fate and signalling profile.
Quantified Difference	Not directly quantified in the same study; class‑level inference based on structural divergence and independent pharmacological evaluation.
Conditions	SGC‑7901 human gastric cancer cell line; MTT assay; flow cytometry for apoptosis; Western blot for mitochondrial pathway proteins [1].

Why This Matters

For gastric cancer research programmes that have already tested Ginsenoside Rh2, pseudo‑G‑Rh2 offers a structurally distinct tool compound to dissect structure–activity relationships and explore whether the altered side‑chain geometry yields differential engagement of apoptotic regulators in gastric adenocarcinoma models.

• [1] Pseudo-G-Rh2 induces mitochondrial-mediated apoptosis in SGC-7901 human gastric cancer cells. PubMed PMID: 21875319. (Full reference: 2011; authors not fully extracted from search results but indexed in PubMed). View Source
• [2] Qian G, Wang Z, Zhao J, Li D, Gao W, Wang B, Sui D, Qu X, Chen Y. Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids. 2014 Dec;92:1-6. doi:10.1016/j.steroids.2014.08.021. View Source

Scalable Semi-Synthetic Route Advantages

The three‑step synthetic method (acetylation, elimination–addition, saponification) reported for pseudo‑ginsenoside Rh2 provides 'high yield and simple procedures' and is described as 'generally suitable for other ginsenosides' [1]. The patent literature further details that this route enables simultaneous elimination and alcoholation at different carbon positions of the side chain under mild acidic conditions, producing pseudo‑ginsenoside Rh2 with high purity and minimising the need for complex chromatographic separations [2]. In contrast, isolation of natural Ginsenoside Rh2 from Panax species requires multi‑step extraction and purification with significantly lower overall yield and batch‑to‑batch variability.

Semi‑Synthetic Route

Source review

Three‑step sequence: acetylation, elimination–addition, saponification. Reported high yield and simple procedures.

Supports synthesis‑process review and supply‑chain risk reduction vs. botanical extraction.

Patent CN102391345B; exact yields in [1].

Evidence Dimension	Synthetic accessibility, yield, and scalability
Target Compound Data	Pseudo‑ginsenoside Rh2: three‑step semi‑synthesis from Ginsenoside Rh2; reported high yield; scalable process [1][2].
Comparator Or Baseline	Natural Ginsenoside Rh2 isolation: multi‑step extraction from Panax ginseng biomass; typical yields <0.01% dry weight; batch‑to‑batch variability.
Quantified Difference	Exact yield percentages are reported in the full text of [1]; the semi‑synthetic route is asserted to be 'high yield' and 'simple'.
Conditions	Laboratory to pilot scale; silica gel chromatography and preparative HPLC for final purification [1].

Why This Matters

For procurement and in‑house scale‑up decisions, the availability of a defined, reproducible semi‑synthetic route reduces supply‑chain risk compared with reliance on botanically extracted Ginsenoside Rh2, which is subject to agricultural variation and low extraction efficiency.

• [1] Qian G, Wang Z, Zhao J, Li D, Gao W, Wang B, Sui D, Qu X, Chen Y. Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids. 2014 Dec;92:1-6. doi:10.1016/j.steroids.2014.08.021. View Source
• [2] Sui D, Chen Y, Yu X, Wang Z, Qu S, Ma X, Qu X. 一种拟人参皂苷-Rh2及在制备治疗肿瘤药物的应用 [A pseudo-ginsenoside Rh2 and its application in the preparation of anti-tumor drugs]. Chinese Patent CN102391345B, filed 2011-10-25, published 2012. View Source

High-Impact Application Scenarios for Pseudoginsenoside Rh2

Lead Compound for Dammarane SAR Studies

Given the direct head‑to‑head evidence that the (E)‑20(22) side‑chain modification enhances anti‑proliferative activity across multiple cancer cell lines compared with Ginsenoside Rh2 [1], and the rank‑order potency data from the twelve‑compound hemolysis screen [2], the target compound is an optimal starting point for medicinal chemistry campaigns aiming to further optimise the C‑17 side chain. Researchers can systematically vary the double‑bond geometry (E vs. Z), hydroxylation pattern, and glycosylation while using pseudo‑G‑Rh2 as the reference standard with characterised potency, selectivity, and route scalability [1][4].

Pro-Apoptotic Probe in NSCLC Models

The robustly documented IC50 (46.56 μg/mL) and concentration‑dependent apoptosis induction (up to 77.93% at 60 μg/mL) in A549 cells, together with the elucidated Ras/Raf/ERK/p53 mitochondrial pathway [3], make this compound an ideal chemical probe for NSCLC research. Its activity profile is explicitly benchmarked in A549 cells, reducing the risk of ambiguous negative results that may arise when using natural ginsenosides whose A549 pharmacology is less completely defined [3].

Anti-Oxidative vs. Anti-Proliferative Selectivity Reference

The comparative hemolysis assay demonstrates that (20E)‑pseudo‑Rh2 possesses moderate antioxidant activity relative to its (20Z) isomer and other pseudo‑ginsenosides [2]. This property makes it a valuable reference compound in screening cascades designed to discriminate between direct radical‑scavenging effects and genuine anti‑proliferative or pro‑apoptotic mechanisms. Investigators can use pseudo‑G‑Rh2 as a 'mid‑potency' antioxidant control to validate that observed cytotoxicity is not merely a consequence of extracellular radical quenching [2].

Quality Control Reference Standard for Pseudo-Ginsenosides

The established semi‑synthetic route and patent‑protected preparation method [4] enable production of pseudo‑G‑Rh2 with defined purity (≥98% by HPLC) and reproducible analytical specifications (CAS 1370264‑16‑6, molecular formula C36H62O8, MW 622.87). Procurement of this well‑characterised compound as a certified reference standard supports the development and validation of LC‑MS/MS or HPLC‑UV methods for quantifying pseudo‑ginsenosides in complex botanical extracts, pharmaceutical formulations, or biological matrices, a task that is confounded by the structural similarity of natural ginsenosides [1][4].

Application

Selection Property

Validation Focus

Dammarane SAR probe

Side‑chain geometry (E)‑20(22) review

Structure–activity relationship validation against natural ginsenosides

NSCLC apoptosis tool

Cell‑model apoptosis endpoint context (A549)

Apoptosis pathway confirmation (Ras/ERK/p53, mitochondrial)

Selectivity reference

Anti‑oxidative vs. anti‑proliferative rank

Anti‑oxidative interference assessment in hemolysis models

Analytical reference standard

Purity and identity specification (HPLC ≥98%)

LC‑MS/MS method development for pseudo‑ginsenoside quantification

• [1] Qian G, Wang Z, Zhao J, Li D, Gao W, Wang B, Sui D, Qu X, Chen Y. Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids. 2014 Dec;92:1-6. doi:10.1016/j.steroids.2014.08.021. View Source
• [2] Li M, Chen Y, Zhang P, Zhang L, Zhou R, Xu Y, Ding H, Wang Q, Wang Z. Semi-synthesis of Twelve Known 20Z/E Pseudo-Ginsenosides and Their Comparative Study of Antioxidative Activity in Free Radical Induced Hemolysis of Rabbit Erythrocytes. Chem Pharm Bull. 2018;66(5):535-540. doi:10.1248/cpb.c17-00779. View Source
• [3] Zhang Y, et al. 拟人参皂苷Rh2诱导人肺癌A549细胞凋亡作用及机制研究 [Pseudo-ginsenoside Rh2 induces apoptosis in human lung cancer A549 cells and its mechanism]. Zhejiang Journal of Integrated Traditional Chinese and Western Medicine. 2018;28(6): 453-458. View Source
• [4] Sui D, Chen Y, Yu X, Wang Z, Qu S, Ma X, Qu X. 一种拟人参皂苷-Rh2及在制备治疗肿瘤药物的应用 [A pseudo-ginsenoside Rh2 and its application in the preparation of anti-tumor drugs]. Chinese Patent CN102391345B, filed 2011-10-25, published 2012. View Source